Cas no 415719-09-4 (Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3))

Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3) structure
415719-09-4 structure
Product Name:Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
CAS No:415719-09-4
MF:C8H20N4O8
MW:300.266402244568
CID:333313
PubChem ID:44147333
Update Time:2025-04-19

Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3) Chemical and Physical Properties

Names and Identifiers

    • Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
    • triazanium,2-[(1-carboxy-2-carboxylatoethyl)amino]butanedioate
    • Aspartic acid, N-(1,2-dicarboxyethyl)-, triammonium salt
    • Aspartic acid, N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
    • 415719-09-4
    • DTXSID40890482
    • Inchi: 1S/C8H11NO8.3H3N/c10-5(11)1-3(7(14)15)9-4(8(16)17)2-6(12)13;;;/h3-4,9H,1-2H2,(H,10,11)(H,12,13)(H,14,15)(H,16,17);3*1H3
    • InChI Key: UVHKAZCMMQAJAD-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)[O-])NC(C(=O)[O-])CC(=O)[O-])=O.[NH4+].[NH4+].[NH4+]

Computed Properties

  • Exact Mass: 300.128
  • Monoisotopic Mass: 300.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173A^2
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